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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridin-3-ol

Cat. No.: B1281786

In the landscape of drug development and manufacturing, the purity of an active
pharmaceutical ingredient (API) is paramount to ensuring its safety and efficacy.[1][2] This
principle extends rigorously to its precursors and key intermediates. 5-Bromo-2-
methylpyridin-3-ol, a substituted pyridine, serves as a vital building block in the synthesis of
various pharmaceutical agents. Its molecular structure, featuring a brominated pyridine core
with hydroxyl and methyl functional groups, presents a unique analytical challenge. Ensuring its
purity is not merely a quality control checkpoint; it is a foundational requirement for the
consistency of the final drug product and for compliance with stringent regulatory standards set
by bodies like the FDA and EMA.[3][4][5]

This guide provides a comprehensive framework for the purity analysis of 5-Bromo-2-
methylpyridin-3-ol. It moves beyond rote protocols to explain the scientific rationale behind
method selection, experimental design, and data interpretation. We will explore a multi-modal
analytical approach, leveraging the strengths of orthogonal techniques to build a complete and
reliable purity profile, essential for researchers, scientists, and drug development professionals.

Physicochemical Properties of 5-Bromo-2-
methylpyridin-3-ol

A successful analytical strategy begins with a thorough understanding of the analyte's
properties.
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Property Value Source
Molecular Formula CeHeBrNO [6]
Molecular Weight 188.02 g/mol [6]
Appearance Typically a solid [7]

Pyridine ring, bromo
Key Structural Features substituent, hydroxyl group, [6]
methyl group

Soluble in organic solvents like

Solubility DMSO

The presence of the polar hydroxyl group and the basic pyridine nitrogen atom dictates its
chromatographic behavior, making it suitable for reversed-phase liquid chromatography while
potentially requiring derivatization for gas chromatography.

Strategic Approach to Purity Analysis

A robust purity assessment relies on a combination of techniques that can separate, identify,
and quantify the main component and any potential impurities. These impurities can arise from
various sources, including starting materials, by-products of the synthesis, and degradation
products.[1][9] The logical workflow for analyzing a new batch of 5-Bromo-2-methylpyridin-3-
ol should be systematic.
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Purity Analysis Workflow for 5-Bromo-2-methylpyridin-3-ol

Receive Sample Batch

Qualitative ID & Structure Confirmation
(NMR, MS)

Primary Purity Assay
(RP-HPLC with UV Detection)

f unknown peaks > threshold

Volatile Impurity Screen
(GC-MS, possibly with derivatization)

Impurity Identification
(LC-MS)

Elemental Confirmation
(Halogen Analysis)

Generate Certificate of Analysis (CoA)
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2. Prepare Mobile Phase
A: 0.1% Formic Acid in Water
B: 0.1% Formic Acid in ACN

:

3. Configure HPLC System
(Column, Detector, Flow Rate)

1. Prepare Sample 4. Equilibrate Column
~1 mg/mL in Diluent with initial mobile phase conditions

5. Inject Sample
(e.9., 5 L)

6. Run Gradient Program
Separate components

7. Acquire Data
(Chromatogram & UV Spectra)

8. Analyze Results
Integrate peaks, calculate % Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Control API Impurities to Achieve Therapeutic Safety and Efficacy for Patients [grace.com]
nicovaper.com [nicovaper.com]
ec-undp-electoralassistance.org [ec-undp-electoralassistance.org]

1.
2.
3.
e 4. pharmexcil.com [pharmexcil.com]
5. npra.gov.my [npra.gov.my]

6.

5-Bromo-2-methylpyridin-3-ol | C6H6BrNO | CID 13227968 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7.91420-25-6 5-Bromo-2-methylpyridin-3-ol AKSci W9387 [aksci.com]
e 8. medchemexpress.com [medchemexpress.com]
e 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

« To cite this document: BenchChem. [Introduction: The Criticality of Purity in Pharmaceutical
Intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281786#purity-analysis-of-5-bromo-2-methylpyridin-
3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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